Cas no 10229-11-5 (4-Phenylbut-3-yn-1-ol)

• Product Name: 4-Phenylbut-3-yn-1-ol
• CAS No: 10229-11-5
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD00046018
• CID: 891206
• PubChem ID: 575462
• Update Time: 2025-09-19

4-Phenylbut-3-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-PHENYL-3-BUTYN-1-OL
• 4-phenylbut-3-yn-1-ol
• 1-phenyl-1-butyn-4-ol
• 2-hydroxyethyl-phenylacetylene
• 3-Butyn-1-ol,4-phenyl
• 4-phenyl-4-butyn-1-ol
• 4-phenyl-but-3-yn-1-ol
• IBHSROAJVVUWSC-UHFFFAOYSA
• CS-0119721
• DTXSID80341746
• 4-Phenyl-3-butin-1-ol
• DTXCID40292826
• 4-Phenyl-3-butyn-1-ol #
• IBHSROAJVVUWSC-UHFFFAOYSA-
• AKOS010018644
• AS-79970
• EN300-85275
• SCHEMBL5808117
• E79039
• 3-Butyn-1-ol, 4-phenyl-
• MFCD00046018
• 10229-11-5
• 4-Phenylbut-3-yn-1-ol

• MDL： MFCD00046018
• Inchi： 1S/C10H10O/c11-9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7,11H,5,9H2
• InChI Key： IBHSROAJVVUWSC-UHFFFAOYSA-N
• SMILES： OCCC#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 146.07300
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 1.42050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Phenylbut-3-yn-1-ol

Chemical Profile of 4-Phenyl-3-butyn-1-ol (CAS No. 10229-11-5)

4-Phenyl-3-butyn-1-ol, with the chemical formula C₉H₁₀O, is a significant organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical development, and material science. This compound, identified by its unique Chemical Abstracts Service (CAS) number 10229-11-5, belongs to the family of alkyne derivatives and phenolic compounds, exhibiting distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular structure of 4-Phenyl-3-butyn-1-ol features a phenyl ring attached to a terminal alkyne group (C≡C) and an alcohol functional group (-OH). This arrangement imparts both reactivity and stability, making it a crucial building block in organic synthesis. The presence of the alkyne moiety allows for further functionalization via reactions such as hydrogenation, oxidation, and coupling, while the hydroxyl group enables interactions with other molecules through hydrogen bonding or as a nucleophile in condensation reactions.

In recent years, 4-Phenyl-3-butyn-1-ol has garnered attention in the pharmaceutical industry due to its role as a precursor in the synthesis of bioactive molecules. Researchers have explored its utility in constructing complex scaffolds that mimic natural products or drug-like entities. For instance, studies have demonstrated its incorporation into heterocyclic frameworks, which are prevalent in many therapeutic agents. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, has opened new avenues for creating novel pharmacophores with potential therapeutic applications.

One of the most compelling aspects of 4-Phenyl-3-butyn-1-ol is its application in the development of advanced materials. The alkyne group can be polymerized or used to modify polymers, enhancing their mechanical or electronic properties. Recent advancements in click chemistry have leveraged this compound to create functionalized polymers with specific applications in biomedicine and nanotechnology. For example, researchers have utilized 4-Phenyl-3-butyn-1-ol to synthesize biodegradable polymers that exhibit controlled degradation rates, making them suitable for drug delivery systems.

The agrochemical sector has also benefited from the use of 4-Phenyl-3-butyn-1-ol as an intermediate. Its structural features allow for the development of novel pesticides and herbicides with improved efficacy and environmental compatibility. By modifying its molecular structure, chemists can fine-tune its biological activity against target pests while minimizing toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural practices that reduce reliance on traditional chemical formulations.

From an industrial perspective, the production of 4-Phenyl-3-butyn-1-ol on an industrial scale requires precise synthetic methodologies to ensure high yield and purity. Modern catalytic processes have significantly improved the efficiency of its synthesis, making it more cost-effective for large-scale applications. Additionally, green chemistry principles have been integrated into its production protocols to minimize waste and energy consumption.

The versatility of 4-(Phenyl)-3-butynalcohol extends beyond its direct applications; it serves as a valuable tool in synthetic chemistry for exploring new reaction pathways and developing innovative molecular architectures. Its role as a key intermediate continues to inspire research across multiple disciplines, driving advancements in drug discovery, material science, and industrial chemistry.

In conclusion,4-(Phenyl)-3-butyneol stands as a testament to the importance of specialized organic compounds in modern science and industry. Its unique structural attributes enable diverse functionalities, making it indispensable in pharmaceuticals, materials engineering, and agriculture. As research progresses,(CAS 10229 - 11 - 5) will undoubtedly continue to play a pivotal role in shaping future innovations.